Cas no 1177360-76-7 (3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride)

3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride is a heterocyclic compound featuring a fused pyrazole-pyridine core with a phenyl substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The structure offers versatility as a synthetic intermediate, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or other therapeutic areas. The tetrahydro-pyrazolo[4,3-c]pyridine scaffold is of interest due to its potential pharmacological properties, including modulation of neurotransmitter systems. This compound is typically utilized in medicinal chemistry for lead optimization and structure-activity relationship (SAR) studies.
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride structure
1177360-76-7 structure
Product Name:3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
CAS No:1177360-76-7
MF:C12H14ClN3
MW:235.712661266327
CID:1028776
PubChem ID:45265740
Update Time:2025-08-05

3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
    • 1177360-76-7
    • 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridinehydrochloride
    • 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;hydrochloride
    • 3-Phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine HCl
    • DB-357261
    • 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-phenyl-,dihydrochloride
    • Inchi: 1S/C12H13N3.ClH/c1-2-4-9(5-3-1)12-10-8-13-7-6-11(10)14-15-12;/h1-5,13H,6-8H2,(H,14,15);1H
    • InChI Key: TUNSVCBGXFGZHA-UHFFFAOYSA-N
    • SMILES: Cl.N1CCC2=C(C(C3C=CC=CC=3)=NN2)C1

Computed Properties

  • Exact Mass: 235.088
  • Monoisotopic Mass: 235.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.7A^2

3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152047-1g
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
1177360-76-7 95%
1g
$632 2021-08-05
Alichem
A029181644-1g
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
1177360-76-7 95%
1g
$587.52 2023-09-04
Chemenu
CM152047-1g
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
1177360-76-7 95%
1g
$*** 2023-04-03

Additional information on 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride

Introduction to 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 1177360-76-7)

3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride, identified by its CAS number 1177360-76-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a scaffold known for its broad pharmacological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The structural framework of 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride consists of a fused bicyclic system containing a pyrazole ring linked to a tetrahydropyridine moiety. The presence of a phenyl group at the 3-position introduces additional electronic and steric effects that can modulate the compound's biological activity. This unique structural feature has positioned it as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in pyrazolopyridine derivatives due to their demonstrated potential in various pharmacological contexts. Studies have highlighted the ability of these compounds to interact with multiple biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The 3-phenyl substitution pattern in 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain therapeutic targets.

Recent research has demonstrated the compound's efficacy in preclinical models as an inhibitor of specific kinases and other enzymes implicated in disease progression. For instance, studies have indicated that derivatives of this scaffold exhibit inhibitory activity against Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune disorders and cancer. The tetrahydro moiety further contributes to the compound's pharmacokinetic profile by influencing its metabolic stability and distribution.

The hydrochloride salt form of 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride has been optimized for better solubility in aqueous solutions, which is crucial for formulation development and clinical translation. This enhancement in solubility has opened up possibilities for its use in oral and parenteral formulations, broadening its therapeutic applicability. Pharmacokinetic studies have shown that the compound exhibits reasonable bioavailability and prolonged half-life upon administration.

The synthesis of 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrazolopyridine core followed by functionalization at the 3-position with a phenyl group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

Evaluation of the compound's safety profile has been a priority in ongoing research efforts. Preliminary toxicology studies have shown that 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride exhibits low toxicity at therapeutic doses but may exhibit dose-dependent side effects at higher concentrations. Further studies are underway to fully characterize its safety profile and identify any potential long-term adverse effects.

The potential therapeutic applications of 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride are vast and span across multiple disease areas. In oncology research، this compound has shown promise as an inhibitor of tyrosine kinases that play a role in cancer cell proliferation и metastasis. Additionally,its anti-inflammatory properties have made it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis и psoriasis.

In neurodegenerative disease research, 3-Phenyl-4,5,6,7-tetrahydro-lH-pyrazolo【4,3-c】pyridine hydrochloride has been investigated for its potential to modulate neurotransmitter systems affected by conditions such as Alzheimer's disease и Parkinson's disease。 The phenyl substituent is believed to contribute significantly to its ability to interact with specific neurotransmitter receptors и enzyme targets involved in these disorders。

The development of novel drug candidates often involves structure-based drug design (SBDD) approaches, where computational modeling is used to predict how a compound will interact with biological targets. In the case of 1177360_76_7, computational studies have been employed to understand its binding mode at target proteins и identify key interactions that contribute to its biological activity。 These insights have guided further optimization efforts aimed at improving potency и selectivity。

The future direction of research on 1177360_76_7 includes exploring its potential as an adjunct therapy in combination with existing treatments for various diseases。 Combination therapy strategies have shown significant promise in clinical trials by leveraging synergistic effects between different compounds。 Additionally,investigators are exploring novel delivery systems such as nanoparticles и liposomes that could enhance the bioavailability и targeted delivery of this compound。

In conclusion,1177360_76_7 represents an exciting advancement in pharmaceutical chemistry with broad therapeutic implications。 Its unique structural features، demonstrated preclinical efficacy, và favorable pharmacokinetic properties make it a compelling candidate for further development。 As research continues,this compound holds great promise for improving patient outcomes across multiple disease areas。

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd